Cas no 646534-23-8 (Ethanol, 2-[(5-methyl-1H-1,2,4-triazol-3-yl)thio]-)

• Product Name: Ethanol, 2-[(5-methyl-1H-1,2,4-triazol-3-yl)thio]-
• CAS No: 646534-23-8
• MF: C₅H₉N₃OS
• MW: 159.209459066391
• CID: 419251
• PubChem ID: 16414054
• Update Time: 2025-07-16

Ethanol, 2-[(5-methyl-1H-1,2,4-triazol-3-yl)thio]- Chemical and Physical Properties

Names and Identifiers

• Ethanol, 2-[(5-methyl-1H-1,2,4-triazol-3-yl)thio]-
• 2-[(5-methyl-1H-1,2,4-triazol-3-yl)sulfanyl]ethanol
• 2-(5-methyl-1H-1,2,4-triazol-3-ylsulfanyl)ethanol
• AGN-PC-00YUXU
• Ambcb9189365
• CTK2A4127
• STL264272
• 3-(2-hydroxyethylsulfanyl)-5-methyl-1,2,4-triazole
• RS-0280
• AKOS003678392
• 2-[(5-Methyl-1H-1,2,4-triazol-3-yl)sulfanyl]ethan-1-ol
• 646534-23-8
• DTXSID30585931
• MFCD08064881
• 2-[(3-methyl-1H-1,2,4-triazol-5-yl)sulfanyl]ethan-1-ol
• AKOS015994425
• 2-[(3-methyl-1H-1,2,4-triazol-5-yl)sulfanyl]-1-ethanol

• Inchi： 1S/C5H9N3OS/c1-4-6-5(8-7-4)10-3-2-9/h9H,2-3H2,1H3,(H,6,7,8)
• InChI Key： MDWULDMXKCBNBT-UHFFFAOYSA-N
• SMILES： S(C1=NNC(C)=N1)CCO

Computed Properties

• Exact Mass: 159.04677
• Monoisotopic Mass: 159.04663309g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 10
• Rotatable Bond Count: 3
• Complexity: 103
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 87.1Ų

Experimental Properties

• PSA: 61.8
• LogP: 0.19750